![molecular formula C26H28ClN3O4S B3551065 2-({4-[(2-chlorobenzyl)(methylsulfonyl)amino]benzoyl}amino)-N-isobutylbenzamide](/img/structure/B3551065.png)
2-({4-[(2-chlorobenzyl)(methylsulfonyl)amino]benzoyl}amino)-N-isobutylbenzamide
Overview
Description
2-({4-[(2-chlorobenzyl)(methylsulfonyl)amino]benzoyl}amino)-N-isobutylbenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.
Mechanism of Action
The mechanism of action of 2-({4-[(2-chlorobenzyl)(methylsulfonyl)amino]benzoyl}amino)-N-isobutylbenzamide involves the inhibition of COX-2 activity. This leads to a decrease in the production of prostaglandins, which are responsible for mediating pain and inflammation. Additionally, this compound has been found to induce apoptosis in cancer cells by activating the caspase-8 and caspase-3 pathways.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to decrease the levels of inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). Additionally, it has been found to decrease the expression of matrix metalloproteinases (MMPs), which are enzymes involved in the degradation of extracellular matrix proteins. This makes it a potential candidate for the treatment of inflammatory diseases and cancer.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-({4-[(2-chlorobenzyl)(methylsulfonyl)amino]benzoyl}amino)-N-isobutylbenzamide in lab experiments is its ability to inhibit COX-2 activity, which makes it a potential candidate for the development of new anti-inflammatory and analgesic drugs. Additionally, its ability to induce apoptosis in cancer cells makes it a potential candidate for the development of new anticancer drugs. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which needs to be further investigated.
Future Directions
There are several future directions for the research on 2-({4-[(2-chlorobenzyl)(methylsulfonyl)amino]benzoyl}amino)-N-isobutylbenzamide. One of the potential directions is the development of new anti-inflammatory and analgesic drugs based on this compound. Additionally, further studies are needed to investigate the potential toxicity of this compound and its safety profile. Furthermore, the potential use of this compound in the treatment of cancer needs to be further investigated, including its efficacy in different types of cancer and its potential side effects.
Scientific Research Applications
2-({4-[(2-chlorobenzyl)(methylsulfonyl)amino]benzoyl}amino)-N-isobutylbenzamide has been extensively studied for its potential applications in scientific research. This compound has been found to have anti-inflammatory, analgesic, and anti-cancer properties. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins that mediate pain and inflammation. This makes it a potential candidate for the development of new anti-inflammatory and analgesic drugs.
properties
IUPAC Name |
2-[[4-[(2-chlorophenyl)methyl-methylsulfonylamino]benzoyl]amino]-N-(2-methylpropyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H28ClN3O4S/c1-18(2)16-28-26(32)22-9-5-7-11-24(22)29-25(31)19-12-14-21(15-13-19)30(35(3,33)34)17-20-8-4-6-10-23(20)27/h4-15,18H,16-17H2,1-3H3,(H,28,32)(H,29,31) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIVXLANRZAHPMX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)N(CC3=CC=CC=C3Cl)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H28ClN3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
514.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.